1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine

• IUPAC Name: 1,2,3,4,4a,5-hexahydropyrazino[2,1-c][1,4]benzoxazine
• InChI: InChI=1S/C11H14N2O/c1-2-4-11-10(3-1)13-6-5-12-7-9(13)8-14-11/h1-4,9,12H,5-8H2
• InChI Key: JZKFDTSLBOMGLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(CN1)COC3=CC=CC=C32
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

1,2,3,4,4A,5-Hexahydropyrazino[2,1-C][1,4]benzoxazine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound is a bicyclic system that contains a pyrazine ring fused with a benzoxazine ring. The synthesis of this compound has been achieved through various methods, and it has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

• Pharmacological Research :

  • 5-HT2C Receptor Agonists : Some compounds, including those related to 1,4-benzoxazine, have been synthesized and evaluated for their potential as 5-HT2C receptor agonists. These compounds might be used in the treatment of obesity due to their anorectic (appetite-suppressing) activity (Yoon et al., 2008).
  • Dopamine Agonists : Hetero-fused hexahydro-1,4-benzoxazines have been synthesized and evaluated for dopamine agonist activity. These compounds are examples of how an oxygen substitution in certain molecular structures retains dopaminergic properties, useful in various neurological treatments (Booher et al., 1987).
  • Antiarrhythmic Agents : Certain 5,7,8-trimethyl-benzopyran and 5,7,8-trimethyl-1,4-benzoxazine aminoamide derivatives have been synthesized and evaluated for their potential against arrhythmias associated with ischemia-reperfusion injury. These derivatives are considered promising for further studies due to their multichannel antiarrhythmic properties (Koini et al., 2009).

• Agricultural Research :

  • Allelochemicals in Gramineae : Benzoxazinoids like those derived from 1,4-benzoxazine have been found in certain plants, exhibiting a range of biological properties, including phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal properties. These findings have potential utility in agronomy and pest management (Macias et al., 2006).
  • Herbicidal Activity : Some 1,4-benzoxazin-3-one derivatives with sulfonylurea groups have been synthesized and found to show moderate herbicidal activity, providing insights for the development of new herbicides (Anderson et al., 1996).

• Chemical Synthesis & Analytical Methods :

  • Synthesis of Nonracemic 1,4-Benzoxazines : Novel methods have been developed for the synthesis of 3,4-dihydro-1,4-benzoxazine derivatives, offering efficient and simple pathways with excellent enantio- and diastereospecificity. These methods are crucial for producing intermediates in the synthesis of various compounds, including pharmaceuticals (Mal et al., 2018).